![molecular formula C21H23FN4O B3804959 N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide](/img/structure/B3804959.png)
N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide
Overview
Description
N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide, also known as E7080, is a small molecule inhibitor that has been developed for the treatment of cancer. It is a multi-targeted tyrosine kinase inhibitor that has shown promising results in preclinical studies and clinical trials.
Mechanism of Action
N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide is a multi-targeted tyrosine kinase inhibitor that targets several key signaling pathways involved in cancer progression, including vascular endothelial growth factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived growth factor receptor (PDGFR). By inhibiting these pathways, N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide can prevent angiogenesis, tumor growth, and metastasis.
Biochemical and physiological effects:
N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has been shown to have potent anti-tumor activity in preclinical studies. It can inhibit tumor growth, angiogenesis, and metastasis in various types of cancer. N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has also been shown to have a favorable safety profile in clinical trials, with manageable side effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide in lab experiments is its multi-targeted activity, which allows for the inhibition of multiple signaling pathways involved in cancer progression. However, one limitation is that N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide may have off-target effects, which could affect the interpretation of experimental results.
Future Directions
There are several future directions for the development of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide. One potential direction is the investigation of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide in combination with other anticancer agents, such as immune checkpoint inhibitors. Another direction is the investigation of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide in other types of cancer, such as lung cancer and breast cancer. Additionally, the development of new formulations of N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide could improve its pharmacokinetic properties and enhance its efficacy.
Scientific Research Applications
N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has been extensively studied for its potential use in the treatment of cancer. It has shown efficacy in preclinical studies and has entered clinical trials for various types of cancer, including thyroid cancer, hepatocellular carcinoma, and renal cell carcinoma. N-ethyl-6-fluoro-2-(2-isobutyl-5-pyrimidinyl)-N-methyl-4-quinolinecarboxamide has also been investigated for its potential use in combination therapy with other anticancer agents.
properties
IUPAC Name |
N-ethyl-6-fluoro-N-methyl-2-[2-(2-methylpropyl)pyrimidin-5-yl]quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23FN4O/c1-5-26(4)21(27)17-10-19(25-18-7-6-15(22)9-16(17)18)14-11-23-20(24-12-14)8-13(2)3/h6-7,9-13H,5,8H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXWKRIYBWFHIJM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C)C(=O)C1=CC(=NC2=C1C=C(C=C2)F)C3=CN=C(N=C3)CC(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23FN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.